N'-{3-[(2,6-dimethylphenoxy)methyl]-4-methoxybenzylidene}-2-methyl-3-furohydrazide

• Molecular Formula: C23H24N2O4
• Molecular Weight: 392.4 g/mol
• IUPAC Name: N-[(E)-[3-[(2,6-dimethylphenoxy)methyl]-4-methoxyphenyl]methylideneamino]-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C23H24N2O4/c1-15-6-5-7-16(2)22(15)29-14-19-12-18(8-9-21(19)27-4)13-24-25-23(26)20-10-11-28-17(20)3/h5-13H,14H2,1-4H3,(H,25,26)/b24-13+
• InChI Key: XKCSUIJPIDKDPV-ZMOGYAJESA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)C)OCC2=C(C=CC(=C2)/C=N/NC(=O)C3=C(OC=C3)C)OC
• SMILES: CC1=C(C(=CC=C1)C)OCC2=C(C=CC(=C2)C=NNC(=O)C3=C(OC=C3)C)OC

Description

N-[[3-[(2,6-dimethylphenoxy)methyl]-4-methoxyphenyl]methylideneamino]-2-methyl-3-furancarboxamide is a member of methoxybenzenes.

Scientific Research Applications

Bioactive Properties

• Schiff base compounds, including N'-substituted benzohydrazide derivatives, have been synthesized and screened for biological activities such as antibacterial, antifungal, antioxidant, cytotoxic, enzymatic activities, and DNA interaction. These compounds demonstrated remarkable activities in each research area, including interaction with Salmon sperm DNA via intercalation mode and effective inhibition against alkaline phosphatase enzyme (Sirajuddin et al., 2013).

• Another study on similar Schiff base compounds revealed their good antileishmanial, antiurease, antibacterial, and antifungal activities. Some compounds displayed antileishmanial activity comparable to the standard drug Amphotericin B (Shujah et al., 2013).

Enzyme Inhibition and Antibacterial Studies

• N'-Substituted benzylidene-2-(2, 4-dimethylphenoxy) acetatohydrazides were evaluated for antibacterial and anti-enzymatic activities. These molecules demonstrated significant antibacterial activity against several strains (Aziz‐ur‐Rehman et al., 2014).

• Research on hydrazone compounds derived from 4-methylbenzohydrazide revealed their antibacterial activity against various bacterial strains, with some compounds showing high effectiveness (Lei et al., 2015).

Xanthine Oxidase Inhibitory Activity

• A study on hydrazones showed that they possess xanthine oxidase inhibitory activities, with one compound displaying the strongest activity. Docking simulations revealed important interactions between these compounds and amino acids in the xanthine oxidase active site (Han et al., 2022).

Antioxidant Activity

• Theoretical investigations on Schiff bases and their tautomers emphasized their antioxidant behavior, with certain compounds showing potent antioxidant activity, comparable to ascorbic acid (Ardjani & Mekelleche, 2017).